Cas no 1158268-56-4 (2-(Piperidin-4-ylmethyl)benzo[d]thiazole)
1158268-56-4 structure
Product Name:2-(Piperidin-4-ylmethyl)benzo[d]thiazole
CAS No:1158268-56-4
MF:C13H16N2S
MW:232.344541549683
CID:1032744
PubChem ID:17221495
Update Time:2025-04-20
2-(Piperidin-4-ylmethyl)benzo[d]thiazole Chemical and Physical Properties
Names and Identifiers
-
- 2-(Piperidin-4-ylmethyl)benzo[d]thiazole
- 2-(piperidin-4-ylmethyl)-1,3-benzothiazole
- AKOS016011433
- 301186-19-6
- 1158268-56-4
- DCZMOHZDTFYOOY-UHFFFAOYSA-N
- 2-[(Piperidin-4-yl)methyl]-1,3-benzothiazole
- 4-((benzothiazol-2-yl)methyl)piperidine
- DA-07196
- EN300-1031148
- SCHEMBL7501572
- DTXSID10589412
- CS-0270407
-
- Inchi: 1S/C13H16N2S/c1-2-4-12-11(3-1)15-13(16-12)9-10-5-7-14-8-6-10/h1-4,10,14H,5-9H2
- InChI Key: DCZMOHZDTFYOOY-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2N=C1CC1CCNCC1
Computed Properties
- Exact Mass: 232.10341969g/mol
- Monoisotopic Mass: 232.10341969g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 53.2Ų
2-(Piperidin-4-ylmethyl)benzo[d]thiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A059002737-1g |
2-(Piperidin-4-ylmethyl)benzo[d]thiazole |
1158268-56-4 | 95% | 1g |
$634.28 | 2023-09-04 | |
| Chemenu | CM159498-1g |
2-(piperidin-4-ylmethyl)benzo[d]thiazole |
1158268-56-4 | 95% | 1g |
$603 | 2023-11-24 | |
| Chemenu | CM159498-1g |
2-(piperidin-4-ylmethyl)benzo[d]thiazole |
1158268-56-4 | 95% | 1g |
$729 | 2021-06-08 |
2-(Piperidin-4-ylmethyl)benzo[d]thiazole Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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